Cas no 1274948-15-0 (N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide)

• Product Name: N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide
• CAS No: 1274948-15-0
• MF: C₁₂H₁₇N₃O₂S
• MW: 267.347281217575
• MDL: MFCD00955439
• CID: 5217015
• Update Time: 2026-03-06

N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-(7-(AZAMETHOXYMETHYLENE)-5,5-DIMETHYL-4,5,6-TRIHYDROBENZOTHIAZOL-2-YL)ETHANAMIDE
• N-(7-methoxyimino-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-2-yl)acetamide
• (Z)-N-(7-(methoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide
• N-[7-(methoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]acetamide
• BVQYCYMGPGXUOA-UHFFFAOYSA-N
• N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide

• MDL： MFCD00955439
• Inchi： 1S/C12H17N3O2S/c1-7(16)13-11-14-8-5-12(2,3)6-9(15-17-4)10(8)18-11/h5-6H2,1-4H3,(H,13,14,16)
• InChI Key： BVQYCYMGPGXUOA-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2=C1C(CC(C)(C)C2)=NOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8

Additional information on N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide

N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide: A Comprehensive Overview

The compound with CAS No. 1274948-15-0, known as N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug discovery and materials science. The benzothiazole core of this molecule serves as a scaffold for various functional groups, making it a promising candidate for exploring novel therapeutic agents.

Recent studies have highlighted the potential of benzothiazole derivatives in targeting specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain benzothiazole analogs exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The azamethoxymethylene group attached to the benzothiazole ring in this compound introduces additional functionality, potentially enhancing its bioactivity. This group is known to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity.

The 5,5-dimethyl substitution pattern on the benzothiazole ring suggests a steric influence that could modulate the compound's pharmacokinetic properties. Such modifications are often employed to improve drug-like qualities such as solubility and bioavailability. Furthermore, the trihydro designation indicates the presence of hydroxyl groups at specific positions on the ring system, which may contribute to antioxidant activity or serve as sites for further chemical modification.

From a synthetic standpoint, the construction of this compound involves a multi-step process that likely includes nucleophilic aromatic substitution and amide bond formation. The synthesis strategy would need to carefully balance reactivity and selectivity to achieve the desired stereochemistry and regioselectivity. Researchers have reported successful syntheses of similar compounds using palladium-catalyzed coupling reactions and directed metallation techniques.

In terms of pharmacological applications, N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide has shown promise in preclinical models of inflammation and oxidative stress. Its ability to scavenge free radicals and modulate inflammatory cytokines makes it a potential candidate for treating conditions such as arthritis and cardiovascular diseases. Additionally, preliminary data suggest that this compound may exhibit anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it interacts favorably with key residues in enzyme active sites, providing insights into its mechanism of action. Such computational approaches are invaluable for optimizing lead compounds and guiding further experimental work.

Looking ahead, the development of N-(7-(Azamethoxymethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-YL)ethanamide into a clinically viable drug will require extensive preclinical testing to evaluate its safety profile and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process and bring innovative therapies to market.